Cas no 1092795-56-6 ((2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid)

(2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid structure
1092795-56-6 structure
Product Name:(2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid
CAS No:1092795-56-6
MF:C15H20O6
MW:296.315705299377
CID:2003886
PubChem ID:25113769
Update Time:2025-04-21

(2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid
    • phomoeuphorbin C
    • 1092795-56-6
    • (3S,6R,7R)-3-((E)-1,2-dihydroxypent-3-enyl)-6,7-dihydroxy-7-methyl-4,6-dihydro-3H-isochromen-8-one
    • CHEBI:224182
    • (3S,6R,7R)-3-[(E)-1,2-Dihydroxypent-3-enyl]-6,7-dihydroxy-7-methyl-4,6-dihydro-3H-isochromen-8-one
    • Inchi: 1S/C15H20O6/c1-3-4-10(16)13(18)11-5-8-6-12(17)15(2,20)14(19)9(8)7-21-11/h3-4,6-7,10-13,16-18,20H,5H2,1-2H3
    • InChI Key: GMZCDOTXVJKLNB-UHFFFAOYSA-N
    • SMILES: CC=CC(C(C1OC=C2C(=CC(C(C2=O)(O)C)O)C1)O)O

Computed Properties

  • Exact Mass: 296.12598835Da
  • Monoisotopic Mass: 296.12598835Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 107Ų
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